Cas no 312635-18-0 (methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 312635-18-0
• MF: C₁₅H₁₀F₃N₃O₂
• MW: 321.254013538361
• CID: 3053917
• PubChem ID: 673655
• Update Time: 2025-04-21

methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• BIM-0012417.P001
• CCG-200271
• AG-690/11384605
• 5-PH-7-TRIFLUOROMETHYL-PYRAZOLO(1,5-A)PYRIMIDINE-3-CARBOXYLIC ACID METHYL ESTER
• MLS000525877
• CBMicro_012196
• 312635-18-0
• FXTYXRKGGVCCSD-UHFFFAOYSA-N
• STK349628
• HMS1673M19
• HMS2482O19
• CHEMBL1564659
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-phenyl-7-(trifluoromethyl)-, methyl ester
• SMSF0006927
• EU-0096733
• MLS002535912
• SR-01000582300-1
• SMR000116351
• CB15695
• CS-0327928
• AKOS000310264
• SR-01000582300
• SCHEMBL14014111
• methyl5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• 5-Phenyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid methyl ester

• Inchi： 1S/C15H10F3N3O2/c1-23-14(22)10-8-19-21-12(15(16,17)18)7-11(20-13(10)21)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： FXTYXRKGGVCCSD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC2=C(C(=O)OC)C=NN21)(F)F

Computed Properties

• Exact Mass: 321.07251106Da
• Monoisotopic Mass: 321.07251106Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.5Ų